Cas no 76429-79-3 ( )

• Product Name: &nbsp
• CAS No: 76429-79-3
• MF: C₁₁H₁₄Br₂O
• MW: 322.03626203537
• CID: 982652
• PubChem ID: 334093
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-bromobutoxy)-4-methylbenzene
• 76429-79-3
• DTXSID40318999
• NSC-338427
• 2-Bromo-1-(4-bromo-butoxy)-4-methyl-benzene
• NSC338427
•  

• Inchi： 1S/C11H14Br2O/c1-9-4-5-11(10(13)8-9)14-7-3-2-6-12/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： QVGOUHOPYHVHBD-UHFFFAOYSA-N
• SMILES： BrCCCCOC1C=CC(C)=CC=1Br

Computed Properties

• Exact Mass: 321.93909g/mol
• Monoisotopic Mass: 319.94114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų